3-(3-methoxypropyl)-2-(p-tolyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 3-(3-methoxypropyl)-2-(4-methylphenyl)chromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C22H20N2O4/c1-14-8-10-15(11-9-14)20-23-21-18(22(26)24(20)12-5-13-27-2)19(25)16-6-3-4-7-17(16)28-21/h3-4,6-11H,5,12-13H2,1-2H3
• InChI Key: QROJXOFQDLUEHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=O)C4=CC=CC=C4O3)C(=O)N2CCCOC
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

3-(3-methoxypropyl)-2-(p-tolyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a chemical compound that belongs to the class of chromenopyrimidines. It has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

• Synthesis and Structural Analysis : A study by Osyanin et al. (2014) presented a novel method for the synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, which are crucial in pharmaceutical chemistry due to their antibacterial, fungicidal, and antiallergic properties. This research highlights the importance of such compounds in the development of new pharmaceutical agents (Osyanin, Osipov, Pavlov, & Klimochkin, 2014).

• Catalytic Systems for Synthesis : Kazemi-Rad, Azizian, and Kefayati (2014) described an efficient synthesis method for novel chromeno[3′,4′:5,6]pyrano[2,3-d]pyrimidines using an electrogenerated acetonitrile anion. This method is significant for the synthesis of compounds similar to the one , showcasing the versatility of such molecules in chemical synthesis (Kazemi-Rad, Azizian, & Kefayati, 2014).

• Chemical Nuclease Activity and Cytotoxicity : Dixit et al. (2011) investigated a barbiturate derivative closely related to the compound of interest, which showed significant cytotoxic activity against T-cell lymphoma. This suggests potential applications in cancer research and treatment (Dixit, Koiri, Maurya, Trigun, Höbartner, & Mishra, 2011).

• Potential in Anticancer Research : Li et al. (2017) synthesized and evaluated pyrano[2,3-f]chromene-4,8-dione derivatives as potential anticancer agents. Given the structural similarity, this indicates that derivatives like 3-(3-methoxypropyl)-2-(p-tolyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione could be explored for their anticancer properties (Li, Wu, Zhang, Hao, Duan, Xiao, Xia, Li, You, & Han, 2017).